2-[5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C20H18N2O6S
• Molecular Weight: 414.4 g/mol
• IUPAC Name: 2-[(5E)-5-[(3-hydroxy-4-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H18N2O6S/c1-27-14-6-4-13(5-7-14)21-18(24)11-22-19(25)17(29-20(22)26)10-12-3-8-16(28-2)15(23)9-12/h3-10,23H,11H2,1-2H3,(H,21,24)/b17-10+
• InChI Key: ROZDEAFQXAPPFW-LICLKQGHSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC(=C(C=C3)OC)O)/SC2=O
• SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3)OC)O)SC2=O

Description

2-[5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has shown promise in various fields of research, including biochemistry, pharmacology, and medicinal chemistry. In

Mechanism of Action

The mechanism of action of 2-[5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide is not fully understood. However, it has been shown to act as a potent inhibitor of various enzymes, including tyrosinase, acetylcholinesterase, and butyrylcholinesterase. The compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
2-[5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of tyrosinase, which is an enzyme involved in the production of melanin. This suggests that the compound may have potential applications in the treatment of hyperpigmentation disorders. The compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

2-[5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has several advantages for lab experiments. The compound is relatively easy to synthesize, and it has been extensively characterized using various analytical techniques. The compound has also shown promise in various scientific research applications, including medicinal chemistry and biochemistry. However, there are also limitations to the use of this compound in lab experiments. The compound has not been extensively studied in vivo, and its potential side effects and toxicity are not fully understood.

Future Directions

There are several future directions for the study of 2-[5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide. One potential direction is to further explore the compound's potential therapeutic applications in the treatment of various diseases, including cancer and diabetes. Another potential direction is to study the compound's mechanism of action in more detail, in order to better understand its potential therapeutic effects. Additionally, further studies are needed to determine the compound's potential side effects and toxicity, in order to ensure its safety for use in humans.

Synthesis Methods

The synthesis of 2-[5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide involves the reaction of 4-methoxyaniline with thiosemicarbazide in ethanol. The resulting product is then reacted with ethyl bromoacetate to form the intermediate compound, which is then reacted with 3-hydroxy-4-methoxybenzaldehyde in ethanol to yield the final product. The synthesis method has been optimized for high yield and purity, and the compound has been extensively characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-[5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has been used in various scientific research applications. One of the most promising applications is in the field of medicinal chemistry, where the compound has shown potential as a lead compound for the development of new drugs for the treatment of various diseases, including cancer and diabetes. The compound has also been studied for its potential applications in the field of biochemistry, where it has been shown to have antioxidant and anti-inflammatory properties.